![molecular formula C23H21N3O2 B3443232 1-(4-biphenylylcarbonyl)-4-(3-pyridinylcarbonyl)piperazine](/img/structure/B3443232.png)
1-(4-biphenylylcarbonyl)-4-(3-pyridinylcarbonyl)piperazine
Overview
Description
1-(4-biphenylylcarbonyl)-4-(3-pyridinylcarbonyl)piperazine, also known as BPP, is a small molecule inhibitor that has been extensively studied for its potential therapeutic applications. BPP has been shown to have a wide range of biological effects, including anti-inflammatory, anti-cancer, and anti-viral properties. In
Scientific Research Applications
1-(4-biphenylylcarbonyl)-4-(3-pyridinylcarbonyl)piperazine has been extensively studied for its potential therapeutic applications in a variety of disease models. It has been shown to have anti-inflammatory properties, making it a potential treatment for conditions such as rheumatoid arthritis and inflammatory bowel disease. This compound has also been shown to have anti-cancer properties, with studies demonstrating its ability to inhibit tumor growth in vitro and in vivo. Additionally, this compound has been shown to have anti-viral properties, making it a potential treatment for viral infections such as hepatitis C and HIV.
Mechanism of Action
The exact mechanism of action of 1-(4-biphenylylcarbonyl)-4-(3-pyridinylcarbonyl)piperazine is not fully understood, but it is believed to work by inhibiting the activity of certain enzymes and signaling pathways. Specifically, this compound has been shown to inhibit the activity of the enzyme cyclooxygenase-2 (COX-2), which is involved in the production of inflammatory prostaglandins. This compound has also been shown to inhibit the activity of the nuclear factor kappa B (NF-κB) signaling pathway, which is involved in the regulation of inflammatory and immune responses.
Biochemical and Physiological Effects:
This compound has been shown to have a wide range of biochemical and physiological effects. In addition to its anti-inflammatory, anti-cancer, and anti-viral properties, this compound has been shown to have antioxidant properties, protecting cells from oxidative stress. This compound has also been shown to have neuroprotective properties, making it a potential treatment for neurodegenerative diseases such as Alzheimer's and Parkinson's.
Advantages and Limitations for Lab Experiments
One advantage of using 1-(4-biphenylylcarbonyl)-4-(3-pyridinylcarbonyl)piperazine in lab experiments is its relatively low cost and ease of synthesis. Additionally, this compound has been extensively studied, with a large body of literature available on its properties and potential therapeutic applications. However, one limitation of using this compound in lab experiments is its potential toxicity, particularly at higher doses. Additionally, this compound has been shown to have poor solubility in water, which can make it difficult to work with in certain experimental settings.
Future Directions
There are many potential future directions for research on 1-(4-biphenylylcarbonyl)-4-(3-pyridinylcarbonyl)piperazine. One area of focus could be on optimizing the synthesis method to improve yield and purity of the final product. Additionally, further studies could be conducted to better understand the mechanism of action of this compound, particularly with regards to its anti-cancer and anti-viral properties. Finally, clinical trials could be conducted to evaluate the safety and efficacy of this compound as a potential therapeutic agent for a variety of diseases.
properties
IUPAC Name |
(4-phenylphenyl)-[4-(pyridine-3-carbonyl)piperazin-1-yl]methanone | |
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C23H21N3O2/c27-22(20-10-8-19(9-11-20)18-5-2-1-3-6-18)25-13-15-26(16-14-25)23(28)21-7-4-12-24-17-21/h1-12,17H,13-16H2 | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
KBBXEWKDUUDWCG-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CN(CCN1C(=O)C2=CC=C(C=C2)C3=CC=CC=C3)C(=O)C4=CN=CC=C4 | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C23H21N3O2 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
371.4 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.